Cas no 89229-90-3 (2-Azetidinone, 4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-)

• Product Name: 2-Azetidinone, 4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-
• CAS No: 89229-90-3
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• CID: 607562
• PubChem ID: 71322925
• Update Time: 2025-04-19

2-Azetidinone, 4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone, 4-[2-[[(4-methylphenyl)sulfonyl]oxy]ethyl]-
• 2-(4-oxoazetidin-2-yl)ethyl 4-methylbenzenesulfonate
• 89229-90-3
• DTXSID80752550
• 2-(4-Oxoazetidin-2-yl)ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C12H15NO4S/c1-9-2-4-11(5-3-9)18(15,16)17-7-6-10-8-12(14)13-10/h2-5,10H,6-8H2,1H3,(H,13,14)
• InChI Key： OKCYUTFTQKERIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1CC(N1)=O

Computed Properties

• Exact Mass: 269.07217913g/mol
• Monoisotopic Mass: 269.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.8Ų